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Compound of Interest

Compound Name:
(1S,2S)-1,2-Dicyclohexylethane-

1,2-diamine

Cat. No.: B574626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral diamine ligand of significant interest

in the field of asymmetric catalysis. Its rigid C2-symmetric backbone and bulky cyclohexyl

groups create a well-defined chiral environment around a metal center, making it a valuable

component in the development of catalysts for enantioselective transformations. This technical

guide provides a summary of the available physicochemical data for this compound and

outlines a standard experimental protocol for the determination of its melting point, a critical

parameter for its characterization.

Physicochemical Data
A specific experimentally determined melting point for (1S,2S)-1,2-Dicyclohexylethane-1,2-
diamine (CAS Number: 179337-54-3) is not readily available in publicly accessible scientific

literature and chemical databases. However, computed physicochemical properties have been

reported and are summarized in the table below.
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Property Value Source

Molecular Formula C₁₄H₂₈N₂ PubChem[1]

Molecular Weight 224.39 g/mol PubChem[1]

IUPAC Name

(1S,2S)-1,2-

dicyclohexylethane-1,2-

diamine

PubChem[1]

CAS Number 179337-54-3 PubChem[1]

Topological Polar Surface Area 52 Å² PubChem[1]

Complexity 171 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Experimental Protocol: Melting Point Determination
The following is a general protocol for determining the melting point of a crystalline organic

solid such as (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine using a digital melting point

apparatus.

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Materials:

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine sample

Capillary tubes (one end sealed)

Digital melting point apparatus

Spatula
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Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation:

Ensure the sample is completely dry and in the form of a fine powder. If necessary, gently

grind the crystalline sample using a mortar and pestle.

Carefully pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the

sealed end of the tube on a hard surface.

Apparatus Setup:

Turn on the digital melting point apparatus and allow it to stabilize.

Set a heating ramp rate appropriate for an unknown sample, typically starting with a rapid

scan to get an approximate melting range, followed by a slower, more accurate

measurement. A common rate for the accurate measurement is 1-2 °C per minute.

Measurement:

Insert the packed capillary tube into the sample holder of the apparatus.

Begin heating the sample.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Continue to observe and record the temperature at which the last crystal melts (the clear

point).

The melting point is reported as the range between these two temperatures.

Repeatability:
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For accuracy, repeat the measurement with two more samples. The reported melting point

should be the average of the consistent ranges obtained.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of a

chiral diamine like (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.
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Characterized Compound
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Click to download full resolution via product page

Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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